Cas no 1806508-65-5 (Ethyl 4-(3-bromopropyl)-3-(hydroxymethyl)benzoate)

• Product Name: Ethyl 4-(3-bromopropyl)-3-(hydroxymethyl)benzoate
• CAS No: 1806508-65-5
• MF: C₁₃H₁₇BrO₃
• MW: 301.176283597946
• CID: 4794780
• Update Time: 2023-08-17

Ethyl 4-(3-bromopropyl)-3-(hydroxymethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(3-bromopropyl)-3-(hydroxymethyl)benzoate

• Inchi： 1S/C13H17BrO3/c1-2-17-13(16)11-6-5-10(4-3-7-14)12(8-11)9-15/h5-6,8,15H,2-4,7,9H2,1H3
• InChI Key： JFZPMFJXKHTYCA-UHFFFAOYSA-N
• SMILES： BrCCCC1C=CC(C(=O)OCC)=CC=1CO

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 233
• XLogP3: 2.6
• Topological Polar Surface Area: 46.5